(1,3-Benzodioxol-5-ylmethyl)(4-chlorobenzyl)amine hydrobromide

• IUPAC Name: N-(1,3-benzodioxol-5-ylmethyl)-1-(4-chlorophenyl)methanamine;hydrobromide
• InChI: InChI=1S/C15H14ClNO2.BrH/c16-13-4-1-11(2-5-13)8-17-9-12-3-6-14-15(7-12)19-10-18-14;/h1-7,17H,8-10H2;1H
• InChI Key: YRKOLPDCFFNWFI-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)CNCC3=CC=C(C=C3)Cl.Br
• Molecular Formula: C15H15BrClNO2
• Molecular Weight: 356.64 g/mol

Description

“(1,3-Benzodioxol-5-ylmethyl)(4-chlorobenzyl)amine hydrobromide” is a chemical compound with the CAS Number: 1609403-55-5. It has a molecular weight of 356.65. The IUPAC name for this compound is N-(1,3-benzodioxol-5-ylmethyl)-N-(4-chlorobenzyl)amine hydrobromide.

Molecular Structure Analysis

The InChI code for this compound is 1S/C15H14ClNO2.BrH/c16-13-4-1-11(2-5-13)8-17-9-12-3-6-14-15(7-12)19-10-18-14;/h1-7,17H,8-10H2;1H. This code provides a detailed description of the molecule’s structure, including the positions of the chlorine, bromine, nitrogen, and oxygen atoms.

Physical And Chemical Properties Analysis

This compound is a solid at room temperature. Other physical and chemical properties such as melting point, boiling point, solubility, and stability are not specified in the available resources.

Scientific Research Applications

Antibacterial Activity

1,3-Benzodioxol-5-amine, a precursor related to (1,3-Benzodioxol-5-ylmethyl)(4-chlorobenzyl)amine hydrobromide, has been used to synthesize various derivatives, such as N-alkyl/aralkyl-N-(1,3-benzodioxol-5-yl)arylsulfonamide. These compounds have demonstrated moderate antibacterial activity, offering potential applications in developing new antibacterial agents (Aziz‐ur‐Rehman et al., 2015).

Metabolic Studies

In a study focusing on the metabolism of a similar compound, [14C]-5-chloro-1,3-benzodioxol-4-amine, researchers found complex metabolic pathways in rats. The study's findings may provide insights into the metabolic fate of related compounds like (1,3-Benzodioxol-5-ylmethyl)(4-chlorobenzyl)amine hydrobromide, contributing to our understanding of their pharmacokinetics and potential therapeutic applications (T. Athersuch et al., 2007).

Biofilm Inhibition and Cytotoxicity

Recent research has demonstrated the biofilm inhibitory action and cytotoxicity of N-alkyl/aralkyl-N-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-nitrobenzenesulfonamides, synthesized from 1,4-benzodioxane-6-amine. This suggests potential applications of (1,3-Benzodioxol-5-ylmethyl)(4-chlorobenzyl)amine hydrobromide in inhibiting bacterial biofilms and its possible cytotoxic effects, which could be explored in therapeutic contexts (M. Abbasi et al., 2020).

Antidepressant-like Effects

A study on 5-(3(-)[((2S)-1,4-benzodioxan-2-ylmethyl)amino]propoxy)-1,3- benzodioxole (MKC-242), a compound structurally related to (1,3-Benzodioxol-5-ylmethyl)(4-chlorobenzyl)amine hydrobromide, showed antidepressant-like effects in mice. This opens up potential research avenues for (1,3-Benzodioxol-5-ylmethyl)(4-chlorobenzyl)amine hydrobromide in the field of neuropsychiatric disorders (T. Matsuda et al., 1995).